Cas no 353761-06-5 (3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid)

3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid is a quinoline derivative characterized by its ethylthio and phenyl substituents, which confer distinct electronic and steric properties. This compound is of interest in medicinal and organic chemistry due to its potential as a synthetic intermediate for bioactive molecules. The carboxylic acid functionality allows for further derivatization, while the ethylthio group enhances solubility and reactivity in certain synthetic pathways. Its structural features make it a candidate for applications in drug discovery, particularly in the development of antimicrobial or anti-inflammatory agents. The compound's stability and well-defined reactivity profile support its utility in targeted chemical synthesis.

3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid structure

353761-06-5 structure

Product Name:3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid

CAS No:353761-06-5

MF:C₁₈H₁₅NO₂S

MW:309.38220334053

MDL:MFCD02615280

CID:3103387

PubChem ID:624513

Update Time:2025-10-15

3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Ethylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid
- MFCD02615280
- Oprea1_771970
- SB72493
- SR-01000530969-1
- Quinoline-4-carboxylic acid, 3-ethylthio-2-phenyl-
- LS-08433
- G73073
- AN-465/14952194
- 3-(Ethylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid #
- ALBB-025230
- AKOS005594615
- SR-01000530969
- 3-(ethylthio)-2-phenylquinoline-4-carboxylic acid
- 3-ethylsulfanyl-2-phenylquinoline-4-carboxylic acid
- 3-(ethylsulfanyl)-2-phenylquinoline-4-carboxylic acid
- 3-(ethylthio)-2-phenylquinoline-4-carboxylicacid
- 353761-06-5
- STK676857
- CS-0316090
- 4-quinolinecarboxylic acid, 3-(ethylthio)-2-phenyl-
- SCHEMBL1581075
- 3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid
- MDL： MFCD02615280
- Inchi： 1S/C18H15NO2S/c1-2-22-17-15(18(20)21)13-10-6-7-11-14(13)19-16(17)12-8-4-3-5-9-12/h3-11H,2H2,1H3,(H,20,21)
- InChI Key： YBZPEAFFNFMQMT-UHFFFAOYSA-N
- SMILES： S(CC)C1C(C2C=CC=CC=2)=NC2C=CC=CC=2C=1C(=O)O

Computed Properties

Exact Mass: 309.08234989g/mol
Monoisotopic Mass: 309.08234989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 75.5Å²

3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM263545-5g	3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid	353761-06-5	97%	5g	$289	2021-08-18
Chemenu	CM263545-10g	3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid	353761-06-5	97%	10g	$400	2021-08-18
TRC	E131670-500mg	3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid	353761-06-5		500mg	$ 195.00	2022-06-05
TRC	E131670-1000mg	3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid	353761-06-5		1g	$ 315.00	2022-06-05
TRC	E131670-2000mg	3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid	353761-06-5		2g	$ 505.00	2022-06-05
abcr	AB415289-500 mg	3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid	353761-06-5		500MG	€165.80	2022-06-10
abcr	AB415289-1 g	3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid	353761-06-5		1g	€197.30	2023-04-24
abcr	AB415289-5 g	3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid	353761-06-5		5g	€456.10	2023-04-24
Chemenu	CM263545-1g	3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid	353761-06-5	97%	1g	$145	2022-06-11
Chemenu	CM263545-5g	3-(Ethylthio)-2-phenylquinoline-4-carboxylic acid	353761-06-5	97%	5g	$337	2022-06-11